Cas no 816431-20-6 (Benzyl 2-hydroxyethyl Carbonotrithioate)

Benzyl 2-hydroxyethyl Carbonotrithioate structure
816431-20-6 structure
Product Name:Benzyl 2-hydroxyethyl Carbonotrithioate
CAS No:816431-20-6
MF:C10H12OS3
MW:244.396678924561
CID:1804132
Update Time:2024-11-19

Benzyl 2-hydroxyethyl Carbonotrithioate Chemical and Physical Properties

Names and Identifiers

    • Benzyl 2-hydroxyethyl carbonotrithioate
    • 2-(Benzylthio)-pyridine
    • Pyridine, 2-[(phenylmethyl)thio]-
    • SureCN400161
    • CTK1G5042
    • 2-(benzylsulfanyl)pyridine
    • (2-benzylsulfanyl thiocarbonylsulfanyl)ethanol
    • benzyl-2'-pyridylsulphide
    • 2-benzylsulfanyl-pyridine
    • phenyl(2-pyridylthio)methane
    • 2-(benzylthio)pyridine
    • 2-pyridyl tolyl sulfide
    • AC1LAQ3F
    • AG-J-24276
    • benzyl(phenyl)sulfane
    • 2-(benzylsulfanylthiocarbonylsulfanyl)ethanol
    • Benzyl 2-pyridyl sulfide
    • CARBONOTRITHIOIC ACID, 2-HYDROXYETHYL PHENYLMETHYL ESTER
    • Benzyl (2-hydroxyethyl) carbonotrithioate
    • Benzyl 2-hydroxyethyl Carbonotrithioate
    • Inchi: 1S/C10H12OS3/c11-6-7-13-10(12)14-8-9-4-2-1-3-5-9/h1-5,11H,6-8H2
    • InChI Key: OIWRECAZOQAQAQ-UHFFFAOYSA-N
    • SMILES: C(=S)(SCC1=CC=CC=C1)SCCO

Computed Properties

  • Exact Mass: 244.005
  • Monoisotopic Mass: 244.005
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 6
  • Complexity: 167
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 103A^2

Experimental Properties

  • Density: 1.316
  • Boiling Point: 442.076°C at 760 mmHg
  • Flash Point: 221.16°C
  • Refractive Index: 1.676
  • pka: 13.96±0.10(Predicted)
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